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Compound of Interest

Compound Name: hDHODH-IN-7

Cat. No.: B2761390

For Researchers, Scientists, and Drug Development Professionals

Introduction

hDHODH-IN-7 is a potent and specific inhibitor of human dihydroorotate dehydrogenase
(hDHODH), the fourth and rate-limiting enzyme in the de novo pyrimidine biosynthesis
pathway. By targeting hDHODH, this small molecule inhibitor disrupts the synthesis of essential
building blocks for DNA and RNA, leading to cytostatic and cytotoxic effects in rapidly
proliferating cells, such as cancer cells. Its efficacy has been particularly noted in acute myeloid
leukemia (AML) cell lines, where it can induce differentiation. These application notes provide
detailed protocols for the preparation and use of hDHODH-IN-7 in cell culture experiments,
ensuring accurate and reproducible results for researchers investigating its therapeutic
potential.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of ADHODH-IN-7 is crucial for its
effective use in experimental settings.
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Property Value Source

Molecular Formula C21H21F3N20:2 MedKoo Biosciences
Molecular Weight 390.41 g/mol MedKoo Biosciences
Appearance Crystalline solid General knowledge
Solubility Soluble in DMSO MedKoo Biosciences

Store at -20°C for long-term
storage (months to years) and
Storage Conditions at 4°C for short-term storage MedKoo Biosciences
(days to weeks). Protect from
light.

Mechanism of Action: Inhibition of De Novo
Pyrimidine Biosynthesis

hDHODH-IN-7 exerts its biological effects by inhibiting the enzymatic activity of hDHODH,
which is located in the inner mitochondrial membrane. This enzyme catalyzes the oxidation of
dihydroorotate to orotate, a critical step in the de novo synthesis of pyrimidines. Inhibition of
hDHODH leads to a depletion of the pyrimidine nucleotide pool, which is essential for DNA and
RNA synthesis, thereby arresting cell proliferation and inducing cell death in cells highly
dependent on this pathway.

Preparation Experiment Analysis
Prepare 10 mM Prepare Working Incubate for Perform Cell-Based
NDHODH-IN-7 |—#>|  Solutions in Mi‘e‘fsv;fgfa‘t’; . neat c;\:)s‘ums Desired Duration Assay (e.g., Viabiliy, e ’*E"Caé{;ecgg‘jam)
Stock in DMSO Culture Medium 9 (e.g., 24-72h) D on) 9
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b2761390?utm_src=pdf-body
https://www.benchchem.com/product/b2761390?utm_src=pdf-body-img
https://www.benchchem.com/product/b2761390#how-to-prepare-hdhodh-in-7-for-cell-culture-experiments
https://www.benchchem.com/product/b2761390#how-to-prepare-hdhodh-in-7-for-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2761390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b2761390#how-to-prepare-hdhodh-in-7-for-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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